![molecular formula C22H21N3O5S B3549076 4-methyl-N-(3-nitrophenyl)-3-{[(2-phenylethyl)amino]sulfonyl}benzamide](/img/structure/B3549076.png)
4-methyl-N-(3-nitrophenyl)-3-{[(2-phenylethyl)amino]sulfonyl}benzamide
Overview
Description
4-methyl-N-(3-nitrophenyl)-3-{[(2-phenylethyl)amino]sulfonyl}benzamide, also known as MNSB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a sulfonamide derivative that has been synthesized using various methods, and its mechanism of action and physiological effects have been extensively studied. In
Mechanism of Action
4-methyl-N-(3-nitrophenyl)-3-{[(2-phenylethyl)amino]sulfonyl}benzamide inhibits the activity of CA IX by binding to the active site of the enzyme and blocking its catalytic activity. CA IX is involved in the regulation of pH in cancer cells, and its inhibition by this compound leads to a decrease in intracellular pH, which can induce apoptosis and inhibit tumor growth. This compound has also been shown to inhibit the activity of other carbonic anhydrase isoforms, but its selectivity for CA IX makes it a potential candidate for cancer therapy.
Biochemical and Physiological Effects:
This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for cancer therapy. It has also been shown to induce apoptosis and inhibit tumor growth by decreasing intracellular pH. This compound has been studied for its potential use as a fluorescent probe for imaging of cancer cells. Additionally, this compound has been shown to have anti-inflammatory and analgesic effects in animal models.
Advantages and Limitations for Lab Experiments
The advantages of using 4-methyl-N-(3-nitrophenyl)-3-{[(2-phenylethyl)amino]sulfonyl}benzamide in lab experiments include its high potency and selectivity for CA IX, making it a potential candidate for cancer therapy. Its fluorescent properties also make it useful for imaging of cancer cells. However, the limitations of using this compound include its potential toxicity and the need for further studies to determine its pharmacokinetics and pharmacodynamics.
Future Directions
For research on 4-methyl-N-(3-nitrophenyl)-3-{[(2-phenylethyl)amino]sulfonyl}benzamide include further studies on its pharmacokinetics and pharmacodynamics, as well as its potential use in combination with other cancer therapies. The development of more selective CA IX inhibitors based on the structure of this compound is also an area of interest. Additionally, the use of this compound as a fluorescent probe for imaging of cancer cells could be further explored.
Scientific Research Applications
4-methyl-N-(3-nitrophenyl)-3-{[(2-phenylethyl)amino]sulfonyl}benzamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. It has been shown to inhibit the activity of carbonic anhydrase IX (CA IX), an enzyme that is overexpressed in various tumors and is involved in tumor growth and metastasis. This compound has also been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for cancer therapy. Additionally, this compound has been studied for its potential use as a fluorescent probe for imaging of cancer cells.
properties
IUPAC Name |
4-methyl-N-(3-nitrophenyl)-3-(2-phenylethylsulfamoyl)benzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H21N3O5S/c1-16-10-11-18(22(26)24-19-8-5-9-20(15-19)25(27)28)14-21(16)31(29,30)23-13-12-17-6-3-2-4-7-17/h2-11,14-15,23H,12-13H2,1H3,(H,24,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PDDBOPCOFMYJAP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C(=O)NC2=CC(=CC=C2)[N+](=O)[O-])S(=O)(=O)NCCC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H21N3O5S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
439.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.